2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide
• InChI: InChI=1S/C21H22N2O3/c1-13-9-14(2)21-18(10-13)19(11-15(3)22-21)23-20(24)12-26-17-7-5-16(25-4)6-8-17/h5-11H,12H2,1-4H3,(H,22,23,24)
• InChI Key: KWUQBGQYFWIMSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=CC(=N2)C)NC(=O)COC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide, also known as TMA-2, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine chemical classes. It was first synthesized by Alexander Shulgin in 1974 and has since gained popularity among the research community due to its potent psychoactive effects.

Mechanism of Action

2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide is thought to exert its psychoactive effects by activating the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is primarily located in the cerebral cortex. Activation of this receptor leads to an increase in the concentration of intracellular calcium ions, which in turn activates downstream signaling pathways that are responsible for the drug's psychoactive effects. 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide also activates the serotonin 5-HT2C receptor, which is thought to be responsible for its anorectic effects.
Biochemical and Physiological Effects:
2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide produces a wide range of biochemical and physiological effects, including alterations in perception, mood, and thought. It has been shown to increase heart rate, blood pressure, and body temperature, and can also cause nausea, vomiting, and diarrhea. 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide has also been shown to increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are thought to be responsible for its psychoactive effects.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide has several advantages for use in lab experiments. It is a potent psychedelic drug that produces profound alterations in perception, mood, and thought, making it an ideal tool for studying the relationship between the structure of psychedelic drugs and their psychoactive effects. 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide is also relatively easy to synthesize and can be obtained in large quantities. However, 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide also has several limitations. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide is also a potent psychoactive drug that can produce adverse effects, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide. One area of research is to study the relationship between the structure of psychedelic drugs and their psychoactive effects. This could lead to the development of new drugs with unique psychoactive properties. Another area of research is to study the long-term effects of 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide on the brain and behavior. This could provide insight into the potential therapeutic uses of psychedelic drugs. Finally, research could be conducted to develop new methods for synthesizing 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide involves the reaction of 2,4-dimethoxyphenylacetone with 2,6,8-trimethyl-4-quinolylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then acetylated with acetic anhydride to form 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide. The synthesis of 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide has been used extensively in scientific research to study its psychoactive effects on the brain. It is a potent psychedelic drug that produces profound alterations in perception, mood, and thought. 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide has been shown to activate the serotonin 5-HT2A receptor, which is thought to be responsible for its hallucinogenic effects. 2-(4-methoxyphenoxy)-N-(2,6,8-trimethylquinolin-4-yl)acetamide has also been used to study the relationship between the structure of psychedelic drugs and their psychoactive effects.